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Compound of Interest

Compound Name: Hexylphosphonic acid

Cat. No.: B1362524

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the fundamental physicochemical
properties of hexylphosphonic acid, specifically its molecular weight and density. The
information is presented to support research, development, and application of this compound in
various scientific fields.

Core Physicochemical Data

The essential physicochemical properties of hexylphosphonic acid are summarized in the
table below for quick reference.

Property Value Unit
Molecular Weight 166.16 g/mol
Density 1.132 g/cm3

Detailed Physicochemical Characteristics

A more comprehensive breakdown of the key identifiers and properties of hexylphosphonic
acid is provided below.
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Parameter Data

Chemical Formula CeH1503P

CAS Number 4721-24-8

Molecular Weight 166.16 g/mol [1][2][3][4]

Density 1.132 g/cm3[5]

Appearance White to off-white powder or solid
Melting Point 108-110 °CJ5]

Experimental Protocols

While specific experimental documentation for hexylphosphonic acid is not extensively
detailed in publicly available literature, the following protocols describe standard methodologies
for determining the molecular weight and density of solid organic acids like hexylphosphonic
acid.

Determination of Molecular Weight by Mass
Spectrometry

Objective: To determine the precise molecular mass of hexylphosphonic acid.
Methodology:

o Sample Preparation: A dilute solution of hexylphosphonic acid is prepared in a suitable
volatile solvent, such as methanol or acetonitrile.

e Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or
Orbitrap mass analyzer, is used.

« lonization: Electrospray ionization (ESI) is a common technique for polar molecules like
phosphonic acids. The sample solution is introduced into the ESI source, where it is
nebulized and ionized.
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e Mass Analysis: The generated ions are guided into the mass analyzer, which separates them
based on their mass-to-charge ratio (m/z).

» Data Acquisition: The detector records the abundance of ions at each m/z value, generating
a mass spectrum.

o Data Analysis: The molecular weight is determined from the peak corresponding to the
molecular ion ([M-H]~ in negative ion mode or [M+H]* in positive ion mode). The high
resolution of the instrument allows for the determination of the exact molecular weight.

Determination of Density by Gas Pychometry

Objective: To determine the true density of solid hexylphosphonic acid.
Methodology:

o Sample Preparation: A known mass of dry hexylphosphonic acid powder is accurately
weighed and placed into the sample chamber of the gas pycnometer.

 Instrumentation: A gas pycnometer, which measures the volume of a solid by displacement
of a non-reactive gas (typically helium), is used.

e Measurement Principle: The instrument works based on Boyle's Law. It has two chambers of
known volume. The gas is first introduced into a reference chamber, and the pressure is
measured. Then, a valve is opened to allow the gas to expand into the sample chamber.

o Data Acquisition: The pressure change after the expansion is measured. This allows for the
calculation of the volume of the solid sample, as the volume of the chambers is known.

o Calculation: The density (p) is calculated using the formula: p = mass / volume

e Replicates: The measurement is typically repeated several times to ensure accuracy and
precision, and the average value is reported.

Workflow for Physicochemical Characterization

The following diagram illustrates a logical workflow for the determination of the molecular
weight and density of hexylphosphonic acid.
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Workflow for Physicochemical Characterization of Hexylphosphonic Acid
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Caption: Workflow for determining the molecular weight and density of hexylphosphonic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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